2-Bromo-1-cyclopropoxy-3-methoxybenzene
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Description
2-Bromo-1-cyclopropoxy-3-methoxybenzene is a brominated aromatic compound featuring a benzene ring substituted with a bromine atom at position 2, a cyclopropoxy group at position 1, and a methoxy group at position 3. Its molecular structure combines steric and electronic effects from these substituents:
- Bromine: A heavy halogen that enhances electrophilic substitution reactivity and serves as a leaving group in nucleophilic reactions.
- Methoxy: An electron-donating group that directs electrophilic substitution to specific positions on the aromatic ring.
This compound is likely used as an intermediate in organic synthesis, particularly in pharmaceuticals or agrochemicals, where cyclopropane rings are valued for their bioactivity and conformational rigidity.
Properties
Molecular Formula |
C10H11BrO2 |
|---|---|
Molecular Weight |
243.10 g/mol |
IUPAC Name |
2-bromo-1-cyclopropyloxy-3-methoxybenzene |
InChI |
InChI=1S/C10H11BrO2/c1-12-8-3-2-4-9(10(8)11)13-7-5-6-7/h2-4,7H,5-6H2,1H3 |
InChI Key |
JYYRKWFDHJHEQV-UHFFFAOYSA-N |
Canonical SMILES |
COC1=C(C(=CC=C1)OC2CC2)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 2-Bromo-1-cyclopropoxy-3-methoxybenzene typically involves the bromination of a suitable precursor, such as 1-cyclopropoxy-3-methoxybenzene. The bromination reaction can be carried out using bromine (Br2) in the presence of a Lewis acid catalyst like iron(III) bromide (FeBr3) or aluminum chloride (AlCl3). The reaction is usually conducted under controlled conditions to ensure selective bromination at the desired position on the benzene ring .
Industrial Production Methods
Industrial production of 2-Bromo-1-cyclopropoxy-3-methoxybenzene may involve similar synthetic routes but on a larger scale. The process would require optimization of reaction conditions, such as temperature, pressure, and catalyst concentration, to achieve high yield and purity. Additionally, industrial production may incorporate continuous flow reactors and automated systems to enhance efficiency and scalability.
Chemical Reactions Analysis
Types of Reactions
2-Bromo-1-cyclopropoxy-3-methoxybenzene can undergo various types of chemical reactions, including:
Substitution Reactions: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.
Oxidation Reactions: The methoxy group can be oxidized to form corresponding aldehydes or carboxylic acids.
Reduction Reactions: The bromine atom can be reduced to form the corresponding hydrogenated compound.
Common Reagents and Conditions
Nucleophilic Substitution: Reagents such as sodium methoxide (NaOMe) or potassium tert-butoxide (KOtBu) can be used under basic conditions.
Oxidation: Oxidizing agents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) can be employed.
Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or hydrogen gas (H2) in the presence of a palladium catalyst can be used.
Major Products Formed
Substitution: Formation of various substituted benzene derivatives.
Oxidation: Formation of aldehydes or carboxylic acids.
Reduction: Formation of hydrogenated benzene derivatives.
Scientific Research Applications
2-Bromo-1-cyclopropoxy-3-methoxybenzene has several applications in scientific research, including:
Chemistry: Used as an intermediate in the synthesis of more complex organic molecules.
Biology: Potential use in the study of biological pathways and interactions due to its unique structure.
Medicine: Investigated for its potential pharmacological properties and as a building block for drug development.
Industry: Utilized in the production of specialty chemicals and materials
Mechanism of Action
The mechanism of action of 2-Bromo-1-cyclopropoxy-3-methoxybenzene depends on the specific chemical reactions it undergoes. For example, in nucleophilic substitution reactions, the bromine atom acts as a leaving group, allowing the nucleophile to attack the benzene ring and form a new bond. The molecular targets and pathways involved would vary based on the specific application and reaction conditions .
Comparison with Similar Compounds
The following analysis compares 2-Bromo-1-cyclopropoxy-3-methoxybenzene with structurally related brominated aromatic derivatives, focusing on substituent effects, reactivity, and physicochemical properties.
Structural and Substituent Analysis
Table 1: Key Structural Differences and Properties
Physicochemical Properties
- Solubility :
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